Cas no 79-98-1 (3,3'-Dichlorobisphenol A)

3,3'-Dichlorobisphenol A structure
3,3'-Dichlorobisphenol A structure
Product Name:3,3'-Dichlorobisphenol A
CAS No:79-98-1
MF:C15H14Cl2O2
MW:297.176462650299
CID:568038
PubChem ID:66238
Update Time:2024-10-27

3,3'-Dichlorobisphenol A Chemical and Physical Properties

Names and Identifiers

    • 3,3?-Dichlorobisphenol A
    • 3,3'-DICHLOROBISPHENOL A
    • 2,2-BIS(3-CHLORO-4-HYDROXYPHENYL)PROPANE
    • 2,2-bis-(4-hydroxy-3-chlorophenyl)-propane
    • 3,3'-dichloro-4,4'-dihydroxydiphenylpropane
    • 3,3'-Dichloro-4,4'-isopropylidenediphenol
    • 4,4'-(1-Methylethylidene)bis(2-chlorophenol)
    • 4,4'-(Dimethylmethylene)bis(2-chlorophenol)
    • 4,4'-isopropylidenebis[o-chlorophenol]
    • tetrachlorobisphenol A
    • 4,4′-(1-Methylethylidene)bis[2-chlorophenol] (ACI)
    • Phenol, 4,4′-isopropylidenebis[2-chloro- (6CI, 7CI, 8CI)
    • 2,2-Bis(4-hydroxy-3-chlorophenyl)propane
    • 2,2-Di(4-hydroxy-3-chlorophenyl)propane
    • 2,2′-Dichloro-4,4′-isopropylidenediphenol
    • 2,2′-Dichlorobisphenol A
    • 2,6′-Dichlorobisphenol A
    • 2-Chloro-4-[2-(3-chloro-4-hydroxyphenyl)propan-2-yl]phenol
    • 3,3′-Dichlorobisphenol A
    • 3,3′-Dichlorodian
    • 4,4′-Dihydroxy-3,3′-dichlorodiphenyl-2,2-propane
    • 4,4′-Isopropylidenebis[2-chlorophenol]
    • Dichlorobisphenol A
    • Dichlorodian
    • NSC 18247
    • 4,4'-(Propane-2,2-diyl)bis(2-chlorophenol)
    • DTXSID3058826
    • HMS1410N17
    • Phenol,4'-isopropylidenebis[2-chloro-
    • Phenol, 4,4'-(1-methylethylidene)bis[2-chloro-
    • SCHEMBL37041
    • NS00038060
    • 4,4'-Isopropylidene-bis(2-chlorophenol)
    • 4,4'-Isopropylidenebis(o-chlorophenol)
    • Phenol, 4,4'-(1-methylethylidene)bis(2-chloro-
    • FT-0666557
    • Enamine_005935
    • 3,3'-Dichlorodian
    • 2,2-bis(3-chloro,-4-hydroxyphenyl)propane
    • 4,4'-Isopropylidenebis[2-chlorophenol]
    • 2,2'-Dichloro bisphenol A
    • Oprea1_815250
    • 2,2-bis-(4-hydroxy-3-chlorphenyl)-propane
    • Phenol,4'-(1-methylethylidene)bis[2-chloro-
    • AS-6196
    • NSC-18247
    • WS963RA8KZ
    • 2,2-bis(3-chloro-4-hydroxyphenyl) propane
    • 4,4'-(1-Methylethylidene)bis[2-chlorophenol]
    • 4,4'-Isopropylidenebis(2-chlorophenol)
    • UNII-WS963RA8KZ
    • SR-01000596913
    • Phenol, 4,4'-isopropylidenebis(2-chloro-
    • NSC18247
    • AKOS037645642
    • SR-01000596913-1
    • 79-98-1
    • EINECS 201-241-6
    • IDI1_008170
    • Phenol, 4,4'isopropylidenebis(2chloro (8CI)
    • UAI
    • 2,2Bis(3chloro4hydroxyphenyl)propane
    • 4,4'-(1-Methylethylidene)bis[2-chlorophenol]; 2,2-Bis(3-chloro-4-hydroxyphenyl) propane; 2,2-Di(4-hydroxy-3-chlorophenyl)propane; 2,2'-Dichlorobisphenol A; 3,3'-Dichlorodian; NSC 18247
    • DTXCID4048143
    • 4,4'Isopropylidenebis(ochlorophenol)
    • 3,3'Dichlorodian
    • MFCD00430332
    • Phenol, 4,4'-isopropylidenebis(2-chloro-(8CI)
    • Phenol, 4,4'(1methylethylidene)bis(2chloro
    • 4,4'Isopropylidenebis(2chlorophenol)
    • Phenol, 4,4'isopropylidenebis(2chloro
    • 2,2Bis(4hydroxy3chlorophenyl)propane
    • 2-chloranyl-4-[2-(3-chloranyl-4-oxidanyl-phenyl)propan-2-yl]phenol
    • 3,3'-Dichlorobisphenol A
    • Inchi: 1S/C15H14Cl2O2/c1-15(2,9-3-5-13(18)11(16)7-9)10-4-6-14(19)12(17)8-10/h3-8,18-19H,1-2H3
    • InChI Key: XBQRPFBBTWXIFI-UHFFFAOYSA-N
    • SMILES: ClC1C(O)=CC=C(C(C)(C)C2C=C(Cl)C(O)=CC=2)C=1

Computed Properties

  • Exact Mass: 296.03700
  • Monoisotopic Mass: 296.0370851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 4.73050

3,3'-Dichlorobisphenol A Pricemore >>

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3,3'-Dichlorobisphenol A Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid ,  Pyridine Solvents: Ethyl acetate ;  0 °C; 4 h, rt
Reference
Evaluation of the Influence of Halogenation on the Binding of Bisphenol A to the Estrogen-Related Receptor γ
Suyama, Keitaro; Kaneko, Shuhei; Kesamaru, Hitoshi; Liu, Xiaohui; Matsushima, Ayami; et al, Chemical Research in Toxicology, 2020, 33(4), 889-902

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hypochlorite ,  Hypochlorous acid Solvents: Methanol ,  Water ;  overnight, rt
Reference
Molecular docking of bisphenol A and its nitrated and chlorinated metabolites onto human estrogen-related receptor-gamma
Babu, Sainath; Vellore, Nadeem A.; Kasibotla, Agasthya V.; Dwayne, Harlan J.; Stubblefield, Michael A.; et al, Biochemical and Biophysical Research Communications, 2012, 426(2), 215-220

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Methanol ,  Water
1.2 Reagents: Sodium thiosulfate
Reference
1H and 13C NMR spectral assignments of halogenated transformation products of pharmaceuticals and related environmental contaminants
Solakyildirim, Kemal; Bulloch, Daryl N.; Larive, Cynthia K., Magnetic Resonance in Chemistry, 2014, 52(6), 310-317

3,3'-Dichlorobisphenol A Raw materials

3,3'-Dichlorobisphenol A Preparation Products

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